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Compound of Interest
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CAS No.: 15873-42-4
Cat. No.: B3243679
Get Quote
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Executive Summary: The "Hidden" Linchpin
Reagent

Bis(chlorosulfonyl)amine (BCSA) (

; CAS: 15873-42-4) is a potent, bifunctional electrophile often overshadowed by its more
famous derivative, LiFSI (Lithium bis(fluorosulfonyl)imide). While primarily known as a battery
electrolyte precursor, BCSA offers a unique, cost-effective entry point for medicinal chemists
seeking to access bis(sulfonyl)imide motifs and cyclic sulfamide bioisosteres.

The Value Proposition:

» Cost Efficiency: BCSA can be synthesized from commodity chemicals (Sulfamic acid, Thionyl
chloride) at a fraction of the cost of purchasing specialized fluorinated "Click" reagents (e.qg.,
Imidodisulfuryl fluoride).

e Synthetic Utility: It acts as a "linchpin” reagent, enabling the one-step formation of

bridges, which are difficult to construct via standard sulfonyl chloride coupling.
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o Gateway to SUFEX: It is the primary precursor to

, allowing labs to generate their own SuFEXx (Sulfur-Fluoride Exchange) hubs in-house.

Chemical Identity & Comparative Positioning[1][2]

[3]

Structural Comparison

BCSA is frequently confused with Chlorosulfonyl Isocyanate (CSI). It is critical to distinguish

them as their reactivity profiles differ fundamentally.
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Cost-Benefit Analysis: "Buy vs. Make"

For a drug development campaign requiring 100g - 1kg of reagent:

o Commercial Purchase (BCSA): Prices fluctuate significantly ($100 - $500/kg) due to supply

chain focus on the battery industry. Purity is often variable (90-95%).
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e In-House Synthesis (Route A):
o Raw Materials: Sulfamic Acid (

) + Thionyl Chloride (
) + Chlorosulfonic Acid (
).
o Material Cost: < $20/kg.[1]

o Labor/Overhead: Moderate (Requires careful distillation).

o Verdict: For scale-up (>100g), in-house synthesis provides >80% cost reduction and
guarantees freshness (critical as BCSA hydrolyzes rapidly).

Synthetic Applications in Drug Development

Pathway A: Synthesis of Cyclic Sulfimides
(Bioisosteres)
The

moiety is a bulky, lipophilic, and non-basic bioisostere for dicarboxylic acids or cyclic ureas.
BCSA allows for the "stitching" of diamines or diols into cyclic structures.

e Mechanism: Double nucleophilic substitution.

e Advantage: Avoids the stepwise protection/deprotection required if using two separate
sulfonyl chlorides.

Pathway B: The "SuFEx Gateway" (In-situ Fluorination)

Medicinal chemistry is increasingly adopting SUFEX click chemistry. The gold standard reagent
is Imidodisulfuryl fluoride (

).

e The Cost Hack: Instead of buying expensive
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, synthesize BCSA and treat with anhydrous
or
to generate the fluoride in situ.

* Yield: Typically >90% conversion.

Pathway C: Vilsmeier Activation for Polymer/Oligomer
Synthesis

Recent data suggests BCSA forms a stable complex with DMF (Vilsmeier-type), which
moderates its reactivity. This allows for controlled polycondensation with diols to form linear
poly(disulfonylimide)s, which are being explored as single-ion conducting polymer electrolytes

or drug delivery matrices.

Visualized Workflows (DOT Diagrams)
Diagram 1: Synthetic Logic & Cost Flow

This diagram illustrates the economic and chemical logic of using BCSA as a central hub.
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Caption: BCSA acts as the cost-effective bridge between commodity chemicals and high-value

functional materials.

Diagram 2: Reaction Selectivity with Amines
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The reaction outcome depends heavily on the amine structure and stoichiometry.
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Caption: Controlling stoichiometry is critical; BCSA is acidic and can simply protonate amines if
not buffered.

Experimental Protocol: Synthesis of BCSA

Note: This procedure is adapted from industrial patents (e.g., Nippon Shokubai) to ensure high
yield and purity.

Safety Warning

BCSA reacts violently with water, releasing HCI and sulfuric acid mists. All operations must be
performed under an inert atmosphere (Nitrogen/Argon) in a fume hood.

Materials
» Sulfamic Acid (

, dried)[2]

e Thionyl Chloride (
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)I2]

e Chlorosulfonic Acid (

Step-by-Step Methodology

e Setup: Equip a 3-neck round bottom flask with a mechanical stirrer, reflux condenser, and an
internal thermometer. Connect the condenser outlet to a scrubber (NaOH trap) to neutralize
HCI/SO2 gas.

e Mixing: Charge the flask with Sulfamic Acid (1.0 eq) and Thionyl Chloride (excess, ~2-3 eq).
 Activation: Add Chlorosulfonic Acid (1.0 - 1.1 eq) slowly at room temperature.
e Reaction: Heat the mixture to reflux (approx. 75-80°C).
o Observation: Vigorous gas evolution (
) will occur. Maintain reflux until gas evolution ceases (approx. 12-24 hours).
 Purification:
o Distill off excess Thionyl Chloride at atmospheric pressure.

o Vacuum Distillation: Distill the residue under reduced pressure (approx. 100-110°C at 2-5
mmHg). BCSA is a viscous, colorless to pale yellow liquid/low-melting solid.

o Storage: Store in a Schlenk flask or sealed ampoule under Argon. Do not store in standard
glass jars as moisture ingress will degrade the reagent rapidly.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
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accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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